![molecular formula C14H11ClN2O2 B3841824 N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide](/img/structure/B3841824.png)
N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide
Overview
Description
N-[(2-chlorobenzoyl)oxy]benzenecarboximidamide, also known as CB-30865, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields of study, including biochemistry, pharmacology, and neuroscience. In
Mechanism of Action
The mechanism of action of N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide involves the inhibition of certain enzymes, specifically histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, which can affect gene expression. By inhibiting HDACs, N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide can alter gene expression and potentially affect various biological processes.
Biochemical and Physiological Effects
N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide has been shown to have various biochemical and physiological effects. In one study, N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide was found to induce apoptosis (cell death) in certain cancer cells. In another study, N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide was found to improve cognitive function in mice.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide in lab experiments is its specificity for HDACs. This specificity can allow researchers to study the role of HDACs in various biological processes. However, one limitation of using N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide.
Future Directions
There are several future directions for research involving N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide. One area of research could be in the development of new cancer treatments. N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide has shown promise in inducing apoptosis in certain cancer cells, and further research could lead to the development of new cancer therapies. Another area of research could be in the development of new treatments for neurodegenerative diseases. N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide has been shown to improve cognitive function in mice, and further research could lead to the development of new treatments for diseases such as Alzheimer's and Parkinson's.
Scientific Research Applications
N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of biochemistry, where N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide has been shown to inhibit the activity of certain enzymes. This inhibition can be useful in studying the role of these enzymes in various biological processes.
properties
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O2/c15-12-9-5-4-8-11(12)14(18)19-17-13(16)10-6-2-1-3-7-10/h1-9H,(H2,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATXRRRCIHZTEEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC=C2Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2Cl)/N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(2-chlorobenzoyl)oxy]benzenecarboximidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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